Cas no 1451737-08-8 (2-(1,3-thiazol-5-yl)propan-2-ol)

• Product Name: 2-(1,3-thiazol-5-yl)propan-2-ol
• CAS No: 1451737-08-8
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 5846096
• PubChem ID: 21611758
• Update Time: 2025-07-19

2-(1,3-thiazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolemethanol, α,α-dimethyl-
• 2-(Thiazol-5-yl)propan-2-ol
• 2-(1,3-thiazol-5-yl)propan-2-ol
• 1451737-08-8
• EN300-1870270
• SCHEMBL19475219

• Inchi： 1S/C6H9NOS/c1-6(2,8)5-3-7-4-9-5/h3-4,8H,1-2H3
• InChI Key： HMUBPONORGMWGI-UHFFFAOYSA-N
• SMILES： C(C1SC=NC=1)(O)(C)C

Computed Properties

• Exact Mass: 143.04048508g/mol
• Monoisotopic Mass: 143.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 247.1±15.0 °C(Predicted)
• pka: 13.75±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 2-(1,3-thiazol-5-yl)propan-2-ol

Introduction to 2-(1,3-thiazol-5-yl)propan-2-ol (CAS No. 1451737-08-8)

2-(1,3-thiazol-5-yl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1451737-08-8, is a heterocyclic organic compound featuring a thiazole moiety linked to a propan-2-ol backbone. This compound has garnered significant attention in the field of medicinal chemistry due to its structural versatility and potential biological activities. The presence of the thiazole ring, a sulfur-containing heterocycle, imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery. The propan-2-ol group introduces a hydroxyl functionality, which can participate in various chemical reactions and interactions, further enhancing its utility in synthetic and pharmacological applications.

The compound’s structure combines the stability of the thiazole core with the reactivity of the alcohol group, positioning it as a promising candidate for further exploration in medicinal chemistry. Recent advancements in drug design have highlighted the importance of heterocyclic compounds in developing novel therapeutics. The thiazole scaffold, in particular, is well-documented for its role in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. By integrating this motif with the propan-2-ol group, researchers aim to exploit synergistic effects that could lead to enhanced pharmacological outcomes.

One of the most compelling aspects of 2-(1,3-thiazol-5-yl)propan-2-ol is its potential as a building block for more complex molecules. The flexibility of the thiazole ring allows for modifications at multiple positions, enabling the synthesis of derivatives with tailored biological properties. For instance, substitutions at the 5-position of the thiazole ring can significantly alter the compound’s interactions with biological targets. Similarly, functionalization of the propan-2-ol group can introduce additional reactivity or improve solubility characteristics. These modifications are crucial for optimizing drug-like properties such as bioavailability, metabolic stability, and target specificity.

Recent studies have begun to explore the pharmacological potential of derivatives related to 2-(1,3-thiazol-5-yl)propan-2-ol. Researchers have investigated its analogs in various therapeutic contexts, including anti-cancer and anti-inflammatory applications. The thiazole core is known to interfere with essential biological pathways in pathogens and cancer cells, making it a desirable feature for therapeutic intervention. Meanwhile, the alcohol functionality can serve as a site for hydrogen bonding or participate in metal coordination interactions, which are critical for enzyme inhibition and receptor binding.

The synthesis of 2-(1,3-thiazol-5-yl)propan-2-ol involves multi-step organic transformations that highlight its synthetic accessibility. Key steps typically include condensation reactions between thiazole derivatives and appropriate alkylating agents followed by hydroxylation or reduction processes to introduce the propan-2-ol moiety. Advances in catalytic methods have further streamlined these synthetic routes, allowing for higher yields and purities. Such improvements are essential for large-scale production and preclinical studies.

In preclinical research, derivatives of this compound have shown promise in modulating enzyme activity and inhibiting inflammatory responses. For example, certain analogs have demonstrated inhibitory effects on kinases and other enzymes implicated in chronic diseases. The ability to fine-tune the structure through combinatorial chemistry has enabled researchers to identify lead compounds with improved efficacy and reduced toxicity profiles. These findings underscore the importance of exploring novel scaffolds like 2-(1,3-thiazol-5-yl)propan-2-ol in addressing unmet medical needs.

The pharmacokinetic properties of 2-(1,3-thiazol-5-y l)propan - 2 - ol are also under investigation to ensure optimal drug delivery and efficacy. Factors such as solubility, metabolic stability, and distribution across biological barriers play critical roles in determining therapeutic success. Computational modeling techniques have been employed to predict these properties early in the drug discovery process. By leveraging virtual screening and molecular dynamics simulations, researchers can identify structural modifications that enhance pharmacokinetic profiles without compromising biological activity.

The future prospects of this compound are promising, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation by combining experimental data with computational insights. This interdisciplinary approach is expected to yield novel derivatives with enhanced therapeutic potential across multiple disease areas.

In conclusion, 2 -( 1 , 3 - thia z ol - 5 - yl ) pro pan - 2 - ol ( CAS No . 1451737 - 08 - 8 ) represents a significant advancement in medicinal chemistry due to its versatile structure and potential biological activities . Its integration into drug discovery pipelines holds promise for developing next-generation therapeutics aimed at treating various diseases . As research continues , this compound is poised to make substantial contributions to pharmaceutical innovation .